Cas no 1339398-96-7 (3-(Pyrimidin-5-yl)pyridin-4-amine)

• Product Name: 3-(Pyrimidin-5-yl)pyridin-4-amine
• CAS No: 1339398-96-7
• MF: C₉H₈N₄
• MW: 172.18662071228
• MDL: MFCD19648742
• CID: 1034089
• PubChem ID: 64088543
• Update Time: 2025-06-14

3-(Pyrimidin-5-yl)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-(Pyrimidin-5-yl)pyridin-4-amine
• 3-pyrimidin-5-ylpyridin-4-amine
• DTXSID80734699
• 1339398-96-7
• SB56282
• AKOS013405746
• SCHEMBL18745792
• J-510964
• DB-293787

• MDL： MFCD19648742
• Inchi： 1S/C9H8N4/c10-9-1-2-11-5-8(9)7-3-12-6-13-4-7/h1-6H,(H2,10,11)
• InChI Key： XPPVDNNUVZJFQC-UHFFFAOYSA-N
• SMILES： NC1C=CN=CC=1C1=CN=CN=C1

Computed Properties

• Exact Mass: 172.074896272g/mol
• Monoisotopic Mass: 172.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 64.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-(Pyrimidin-5-yl)pyridin-4-amine

Comprehensive Overview of 3-(Pyrimidin-5-yl)pyridin-4-amine (CAS No. 1339398-96-7): Properties, Applications, and Research Insights

3-(Pyrimidin-5-yl)pyridin-4-amine, identified by its CAS number 1339398-96-7, is a heterocyclic compound of significant interest in pharmaceutical and materials science research. This molecule combines a pyrimidine and a pyridine ring, offering unique electronic and steric properties that make it valuable for drug discovery and organic electronics. Researchers are increasingly exploring its potential as a kinase inhibitor scaffold, particularly in oncology and inflammation-related pathways, aligning with the growing demand for targeted therapies.

The compound's structure features a pyrimidin-5-yl group attached to the 3-position of a pyridin-4-amine, creating a planar configuration that enhances π-π stacking interactions. This characteristic is crucial for its applications in small molecule drug development, where molecular recognition plays a pivotal role. Recent studies highlight its utility in designing JAK2 inhibitors and BTK modulators, addressing current therapeutic challenges in autoimmune diseases and hematological malignancies.

From a synthetic chemistry perspective, 1339398-96-7 serves as a versatile building block for constructing complex heterocyclic systems. Its nucleophilic amine and electron-deficient pyrimidine moieties enable diverse functionalization strategies, making it attractive for combinatorial chemistry approaches. The compound's stability under physiological conditions has prompted investigations into its bioavailability and metabolic profile, key considerations in modern drug design paradigms.

In materials science, the conjugated system of 3-(Pyrimidin-5-yl)pyridin-4-amine shows promise for organic semiconductors and light-emitting diodes (OLEDs). Its ability to facilitate charge transport while maintaining thermal stability addresses critical needs in flexible electronics development. Researchers are particularly interested in its HOMO-LUMO gap characteristics, which can be tuned through strategic substitutions on the pyrimidine ring.

The growing interest in precision medicine and personalized therapeutics has elevated the importance of compounds like 1339398-96-7. Its structural features enable the creation of selective protein binders, reducing off-target effects in therapeutic applications. Computational chemistry studies utilizing molecular docking and QSAR modeling frequently employ this scaffold to predict binding affinities and optimize lead compounds.

Quality control of 3-(Pyrimidin-5-yl)pyridin-4-amine involves advanced analytical techniques including HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound typically appears as a white to off-white crystalline powder with high chemical stability when stored under recommended conditions. Current Good Manufacturing Practice (cGMP) standards guide its production for research and development purposes.

Environmental and safety assessments of CAS 1339398-96-7 indicate favorable profiles for laboratory use, though standard precautions for handling organic compounds apply. Its biodegradation pathways and ecotoxicological impact are subjects of ongoing investigation, reflecting the pharmaceutical industry's commitment to green chemistry principles and sustainable development goals.

The scientific literature documents numerous synthetic routes to 3-(Pyrimidin-5-yl)pyridin-4-amine, with recent focus on catalytic cross-coupling methods that improve yield and reduce waste. Patent analyses reveal growing intellectual property activity around derivatives of this core structure, particularly in cancer immunotherapy and neurodegenerative disease applications.

Future research directions for 1339398-96-7 include exploration of its metal coordination chemistry for catalytic applications and development of fluorescent probes for biological imaging. The compound's modular architecture supports the creation of structure-activity relationship libraries, accelerating the discovery of novel bioactive molecules in high-throughput screening campaigns.